Cas no 5306-85-4 (Isosorbide dimethyl ether)

• Product Name: Isosorbide dimethyl ether
• CAS No: 5306-85-4
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00064828
• CID: 85273
• PubChem ID: 87571743
• Update Time: 2026-05-14

Isosorbide dimethyl ether Chemical and Physical Properties

Names and Identifiers

• (3R,3aR,6S,6aR)-3,6-Dimethoxyhexahydrofuro[3,2-b]furan
• 1,4:3,6-Dianhydrosorbitol 2,5-dimethyl ether
• Dimethyl isoborbide
• O,O-Dimethylisosorbide
• 1,4:3,6-Dianhydro-2,5-O-dimethyl-D-glucitol
• (3R,6S)-3,6-dimethoxyhexahydrofuro[3,2-b]furan
• 1,4:3,6-Dianhydro-D-glucitol dimethyl ether
• 1,4:3,6-Dianhydro-D-sorbitol dimethyl ether
• Isosorbide Dimethyl Ether
• (3S,3aR,6R,6aR)-3,6-dimethoxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan
• DMI
• Dimethyl isosorbide
• 1,4:3,6-Dianhydro-2,5-di-O-methyl-D-glucitol
• Isosorbide dimethyl ether

• MDL： MFCD00064828
• Inchi： InChI=1S/C8H14O4/c1-9-5-3-11-8-6(10-2)4-12-7(5)8/h5-8H,3-4H2,1-2H3/t5-,6+,7-,8-/m1/s1
• InChI Key： MEJYDZQQVZJMPP-ULAWRXDQSA-N
• SMILES： CO[C@@H]1CO[C@@H]2[C@H](CO[C@H]12)OC
• BRN： 80854

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.15 g/mL at 25 °C(lit.)
• Melting Point: -70°C
• Boiling Point: 93-95 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• Refractive Index: n20/D 1.461(lit.)
• PH: 7.0-8.0 (100g/l, H2O, 20℃)
• Water Partition Coefficient: Soluble in water.
• PSA: 36.92000
• LogP: -0.18600
• Solubility: Not determined
• Specific Rotation: +96.0° -+99.0° (c=2, CHCl3)
• Optical Activity: [α]21/D +96.1°, c = 2 in chloroform

Isosorbide dimethyl ether Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether